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Compound of Interest

Compound Name: ARTO0380

Cat. No.: B15620159

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of investigational compounds like ART0380 is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

While the safety data sheet for ART0380 states that it is not classified as a hazardous
substance or mixture, it is prudent to handle it with full personal protective equipment.[1] The
following table summarizes the recommended PPE for handling ART0380.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate

material.

Eye/Face Protection

Safety glasses with side-

shields or goggles

Ensure full coverage to

prevent splashes.

Skin and Body Protection

Laboratory coat

To protect personal clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area

Avoid breathing dust or
aerosols.[1] If dust or aerosol
formation is likely, a NIOSH-
approved respirator may be

necessary.

Operational Plan: Safe Handling of ART0380

A systematic approach to handling ART0380 will minimize exposure risk and ensure the

integrity of the compound.

1. Preparation and Work Area Setup:

o Designate a specific area for handling ART0380.

o Ensure a safety shower and eye wash station are readily accessible.[1]

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation of any dust or aerosols.[1]
2. Handling the Compound:
» Before handling, ensure all required PPE is worn correctly.
¢ Avoid direct contact with the skin, eyes, and clothing.[1]

» When weighing or transferring the solid compound, take care to prevent the formation of

dust.
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For creating solutions, add the solvent to the solid slowly to avoid splashing.

3. Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are:
o Powder: -20°C for 3 years, 4°C for 2 years.[1]
o In solvent: -80°C for 6 months, -20°C for 1 month.[1][2]

Disposal Plan

Proper disposal of ART0380 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Unused Compound: Dispose of the chemical in accordance with federal, state, and local
regulations. Do not allow the product to enter drains or water courses.

o Contaminated Materials: Items such as gloves, pipette tips, and empty containers that have
come into contact with ART0380 should be considered contaminated.

o Absorb any spills with an inert material like diatomite or universal binders.[1]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

o Dispose of all contaminated materials as hazardous waste according to institutional and
regulatory guidelines.[1]

ART0380 Handling Workflow

The following diagram illustrates the key steps for the safe handling of ART0380 from receipt to
disposal.
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ARTO0380 Safe Handling Workflow

Mechanism of Action: ATR Kinase Inhibition
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ARTO0380 is a potent and selective inhibitor of the Ataxia-Telangiectasia and Rad3-related
(ATR) kinase.[2][3] ATR is a critical component of the DNA damage response (DDR) pathway,
which is activated by single-stranded DNA breaks and replication stress. By inhibiting ATR,
ARTO0380 prevents the cell from repairing DNA damage, which can lead to cell death,
particularly in cancer cells that have defects in other DDR pathways, such as those with
mutations in the ATM gene.[4]

The following diagram illustrates the simplified signaling pathway of ATR and the point of
inhibition by ART0380.
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Simplified ATR Signaling Pathway and ART0380 Inhibition

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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